Cas no 896603-72-8 (4-methyl-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide)

• Product Name: 4-methyl-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide
• CAS No: 896603-72-8
• MF: C₁₉H₂₀N₂O₂S₂
• MW: 372.504302024841
• CID: 5479730
• Update Time: 2025-10-19

4-methyl-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methyl-N-[2-[2-(4-methylphenyl)-4-thiazolyl]ethyl]-
• 4-methyl-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide

• Inchi： 1S/C19H20N2O2S2/c1-14-3-7-16(8-4-14)19-21-17(13-24-19)11-12-20-25(22,23)18-9-5-15(2)6-10-18/h3-10,13,20H,11-12H2,1-2H3
• SMILES： C1(S(NCCC2=CSC(C3=CC=C(C)C=C3)=N2)(=O)=O)=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4-methyl-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide

Introduction to 4-methyl-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide (CAS No. 896603-72-8) and Its Emerging Applications in Chemical Biology

The compound 4-methyl-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide, identified by its CAS number 896603-72-8, represents a novel molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. This sulfonamide derivative exhibits a complex structural framework, incorporating a benzene ring sulfonated at the 1-position and substituted with a long aliphatic chain featuring a 1,3-thiazole moiety linked to a phenyl group. The presence of multiple aromatic and heterocyclic rings, along with the sulfonamide functional group, positions this compound as a candidate for diverse biological interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural features of such compounds in greater detail. The 4-methyl-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide scaffold suggests possible interactions with biological targets due to its hydrophobic aromatic cores and polar sulfonamide group. These characteristics make it an attractive candidate for drug discovery initiatives aimed at modulating enzyme activity or receptor binding.

In the context of modern drug development, sulfonamides have long been recognized for their versatility as pharmacophores. They can serve as key structural elements in molecules designed to inhibit bacterial growth, modulate immune responses, or interfere with signaling pathways relevant to diseases such as cancer. The specific arrangement of substituents in 4-methyl-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide may confer unique properties that enhance its binding affinity or selectivity for particular biological targets.

Current research in chemical biology increasingly leverages structurally complex molecules to probe biological mechanisms at a molecular level. The 1,3-thiazole ring is a well-documented scaffold in medicinal chemistry, known for its ability to engage with various enzymes and receptors. When combined with the extended aliphatic chain and the phenyl substituent in 4-methyl-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide, this creates a multifaceted structure that could interact with multiple binding sites on biological macromolecules.

One of the most compelling aspects of this compound is its potential as a lead molecule for further derivatization. By modifying specific functional groups or substituents, researchers can fine-tune its pharmacological properties. For instance, altering the length or branching of the aliphatic chain might influence solubility and metabolic stability, while changes to the aromatic rings could enhance binding affinity for a target protein. Such modifications are often guided by high-throughput screening data or computationally predicted binding interactions.

The sulfonamide group itself is a critical feature of this molecule. Sulfonamides are known for their ability to form hydrogen bonds and engage in hydrophobic interactions, making them effective at modulating protein-ligand binding affinities. In 4-methyl-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide, the sulfonamide is positioned to interact favorably with polar residues on biological targets, potentially leading to strong and specific binding.

Emerging studies in chemical biology highlight the importance of understanding how structural features influence biological activity. Computational methods such as molecular dynamics simulations and quantum mechanical calculations are increasingly used to predict how molecules like 4-methyl-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide will behave within biological systems. These tools can help identify key interactions between the compound and its potential targets, providing insights that guide experimental design.

The integration of machine learning techniques into drug discovery has further accelerated the process of identifying promising candidates like 4-methyl-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide. By training models on large datasets of known bioactive compounds, researchers can predict which structural features correlate with biological activity. This approach has already led to the identification of novel scaffolds with therapeutic potential.

In summary, 4-methyl-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-yethel}benzene - 1 - sulfon amide (CAS No . 896603 - 72 - 8) represents an intriguing molecular entity with significant promise for applications in chemical biology and pharmaceutical research . Its complex structure , featuring multiple aromatic rings , heterocyclic moieties , and functional groups like the sulfon amide , positions it as a candidate for modulating key biological pathways . Further research into its structural - activity relationships will be essential for unlocking its full therapeutic potential . p >